Cas no 2229260-08-4 (3-(2,5-difluoro-4-methylphenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(2,5-difluoro-4-methylphenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 2229260-08-4
• MF: C₁₀H₇F₅O
• MW: 238.154000520706
• CID: 6233619
• PubChem ID: 165838454
• Update Time: 2025-06-08

3-(2,5-difluoro-4-methylphenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluoro-4-methylphenyl)-1,1,1-trifluoropropan-2-one
• 2229260-08-4
• EN300-1971805

• Inchi： 1S/C10H7F5O/c1-5-2-8(12)6(3-7(5)11)4-9(16)10(13,14)15/h2-3H,4H2,1H3
• InChI Key： WFPZNQRROQRAND-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1CC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 238.04170565g/mol
• Monoisotopic Mass: 238.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2,5-difluoro-4-methylphenyl)-1,1,1-trifluoropropan-2-one

Introduction to 3-(2,5-difluoro-4-methylphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2229260-08-4)

3-(2,5-difluoro-4-methylphenyl)-1,1,1-trifluoropropan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 2229260-08-4, is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of multiple fluorine atoms and a phenyl ring substituent, make it a compound of interest for various synthetic applications and potential biological activities.

The molecular structure of 3-(2,5-difluoro-4-methylphenyl)-1,1,1-trifluoropropan-2-one consists of a central ketone group (C=O) attached to a trifluoropropyl chain and a phenyl ring that is substituted with two fluorine atoms at the 2 and 5 positions, along with a methyl group at the 4 position. This arrangement imparts distinct electronic and steric properties to the molecule, which can influence its reactivity and interactions with biological targets.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered binding affinities compared to their non-fluorinated counterparts. The introduction of fluorine atoms into aromatic systems can lead to significant changes in the electronic distribution of the molecule, which can be exploited to fine-tune its pharmacological properties. For instance, fluorine atoms can increase lipophilicity, reduce rotation around single bonds, and modulate hydrogen bonding interactions.

Research in the field of medicinal chemistry has demonstrated that fluorinated aromatic ketones often exhibit promising biological activities. Specifically, compounds containing electron-withdrawing fluorine substituents have been shown to possess anti-inflammatory, antimicrobial, and anticancer properties. The presence of multiple fluorine atoms in 3-(2,5-difluoro-4-methylphenyl)-1,1,1-trifluoropropan-2-one may contribute to its potential as a lead compound for further drug development.

One of the key advantages of using 3-(2,5-difluoro-4-methylphenyl)-1,1,1-trifluoropropan-2-one in synthetic chemistry is its versatility as a building block. The trifluoropropyl group provides a stable scaffold for further functionalization via cross-coupling reactions, nucleophilic substitutions, or other transformations commonly employed in drug discovery. Additionally, the phenyl ring with fluoro and methyl substituents can serve as an anchor for interaction with biological macromolecules such as enzymes or receptors.

Recent studies have highlighted the importance of fluorinated aromatic ketones in developing novel therapeutic agents. For example, derivatives of this class have been investigated for their potential role in inhibiting kinases and other enzymes involved in cancer pathways. The electron-withdrawing nature of the trifluoromethyl group and the electronic effects induced by the fluoro substituents on the aromatic ring can enhance binding affinity to target proteins.

The synthesis of 3-(2,5-difluoro-4-methylphenyl)-1,1,1-trifluoropropan-2-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by fluorination reactions or direct functionalization of commercially available precursors. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents onto the aromatic ring.

In conclusion,3-(2,5-difluoro-4-methylphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2229260-08-4) represents a promising compound for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for developing new drugs targeting various diseases. As synthetic methodologies continue to advance,fluorinated aromatic ketones like this one will likely play an increasingly important role in drug discovery and development pipelines.